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molecular formula C10H9NO B014031 2-Acetylindole CAS No. 4264-35-1

2-Acetylindole

Cat. No. B014031
CAS RN: 4264-35-1
M. Wt: 159.18 g/mol
InChI Key: QXJMCSBBTMVSJS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05001105

Procedure details

This condensation reaction was studied in detail using the acetylindole (K5) and the indole (J6) using phosphoryl chloride as a condensing agent in 1,2-dichloroethane as solvent. A solution of acetylindole (K5) in 1,2-dichloroethane was cooled in an ice/salt bath and phosphoryl chloride was added slowly, keeping the temperature of the reaction mixture between 0° and 5° C. during the addition. This low temperature was preferred during the initial stages of this reaction to minimize the formation of unwanted byproducts. After 30 minutes stirring while the reaction mixture warmed to room temperature, indole (J6) in 1,2-dichloroethane was added. The reaction mixture was stirred overnight at room temperature and gas chromatographic analysis indicated that the condensation, though not complete, had taken place. The condensation reaction was driven to completion by refluxing the reaction mixture for one hour. The product, unsymmetrical indolylethene [Table 3, Entry 22], was isolated in good yield (74%, Example 11).
Name
acetylindole
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
indole
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
phosphoryl chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
acetylindole
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
1,2-dichloroethane
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Name
phosphoryl chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Name
indole
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six
Name
1,2-dichloroethane
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Six
Name
1,2-dichloroethane
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Seven
Name
indolylethene

Identifiers

REACTION_CXSMILES
[C:1]([C:4]1[NH:5][C:6]2[C:11]([CH:12]=1)=[CH:10][CH:9]=[CH:8][CH:7]=2)(=O)[CH3:2].N1C2C(=CC=CC=2)C=C1.P(Cl)(Cl)(Cl)=O>ClCCCl>[NH:5]1[C:6]2[C:11](=[CH:10][CH:9]=[CH:8][CH:7]=2)[CH:12]=[C:4]1[CH:1]=[CH2:2]

Inputs

Step One
Name
acetylindole
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(=O)C=1NC2=CC=CC=C2C1
Step Two
Name
indole
Quantity
0 (± 1) mol
Type
reactant
Smiles
N1C=CC2=CC=CC=C12
Step Three
Name
phosphoryl chloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
P(=O)(Cl)(Cl)Cl
Step Four
Name
acetylindole
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(=O)C=1NC2=CC=CC=C2C1
Name
1,2-dichloroethane
Quantity
0 (± 1) mol
Type
solvent
Smiles
ClCCCl
Step Five
Name
phosphoryl chloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
P(=O)(Cl)(Cl)Cl
Step Six
Name
indole
Quantity
0 (± 1) mol
Type
reactant
Smiles
N1C=CC2=CC=CC=C12
Name
1,2-dichloroethane
Quantity
0 (± 1) mol
Type
solvent
Smiles
ClCCCl
Step Seven
Name
1,2-dichloroethane
Quantity
0 (± 1) mol
Type
solvent
Smiles
ClCCCl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
After 30 minutes stirring while the reaction mixture
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
This condensation reaction
CUSTOM
Type
CUSTOM
Details
the temperature of the reaction mixture between 0° and 5° C.
ADDITION
Type
ADDITION
Details
during the addition
CUSTOM
Type
CUSTOM
Details
stages of this reaction
STIRRING
Type
STIRRING
Details
The reaction mixture was stirred overnight at room temperature
Duration
8 (± 8) h
CUSTOM
Type
CUSTOM
Details
gas chromatographic analysis indicated that the condensation
CUSTOM
Type
CUSTOM
Details
The condensation reaction
TEMPERATURE
Type
TEMPERATURE
Details
by refluxing the reaction mixture for one hour
Duration
1 h

Outcomes

Product
Details
Reaction Time
 30 min
Name
indolylethene
Type
product
Smiles
N1C(=CC2=CC=CC=C12)C=C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.